(3R)-3-amino-3-(oxan-4-yl)propanamide

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: (3R)-3-amino-3-(oxan-4-yl)propanamide
• InChI: InChI=1S/C8H16N2O2/c9-7(5-8(10)11)6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H2,10,11)/t7-/m1/s1
• InChI Key: KSAVFNYOYFWHBP-SSDOTTSWSA-N
• Isomeric SMILES: C1COCCC1[C@@H](CC(=O)N)N
• Canonical SMILES: C1COCCC1C(CC(=O)N)N

Description

(3R)-3-Amino-3-(oxan-4-yl)propanamide (CAS No. 1604390-57-9) is a chiral small molecule with a molecular formula of C₈H₁₆N₂O₂ and a molecular weight of 172.22 g/mol . Its structure features a tetrahydropyran (oxan-4-yl) group attached to a propanamide backbone, with an amino group at the stereogenic C3 position (R-configuration). This compound is primarily used as an intermediate in pharmaceutical synthesis, though its specific therapeutic applications remain under investigation. Key physicochemical properties include moderate polarity due to the oxan-4-yl group and the amide functionality, which may influence solubility and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-amino-3-(oxan-4-yl)propanamide typically involves the reaction of oxane derivatives with amino-propanamide precursors. The reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as palladium or platinum complexes to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of (3R)-3-amino-3-(oxan-4-yl)propanamide may involve large-scale reactors and continuous flow systems to ensure consistent quality and yield. The process may also include purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-amino-3-(oxan-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The oxane ring can be reduced to form more stable cyclic structures.

Substitution: The amino group can participate in nucleophilic substitution reactions to form new compounds.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are often used as reducing agents.

Substitution: Halogenated compounds and strong bases like sodium hydroxide are typically used.

Major Products Formed

The major products formed from these reactions include various derivatives of (3R)-3-amino-3-(oxan-4-yl)propanamide, such as nitro, nitroso, and substituted amino compounds.

Scientific Research Applications

(3R)-3-amino-3-(oxan-4-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in enzyme inhibition and protein binding.

Medicine: Investigated for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(oxan-4-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding domains. These interactions can lead to changes in cellular pathways and physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Source/Application
(3R)-3-Amino-3-(oxan-4-yl)propanamide	C₈H₁₆N₂O₂	172.22	Oxan-4-yl, primary amine, amide	Pharmaceutical intermediate
(2R)-2-(6-{5-chloro-2-[(oxan-4-yl)amino]pyrimidin-4-yl}-1-oxo-isoindol-2-yl)-propanamide derivative	C₂₇H₃₀ClFN₆O₅	~585.0*	Pyrimidine, oxan-4-yl, fluorophenyl, amide	Anticancer candidate (patented)
(R)-2-Methyl-1-(3-oxo-3-((4-(trifluoromethyl)phenyl)amino)propanamide)pyrrolidine-2-carboxylate	C₁₈H₂₀F₃N₃O₄	501.4	Trifluoromethyl, pyrrolidine, ester, amide	Kinase inhibitor intermediate
3-[4-(Oxolan-2-ylmethyl)-5-sulfanyl-triazol-3-yl]propanamide	C₁₀H₁₆N₄O₂S	256.32	Triazole, oxolan-2-yl, sulfanyl, amide	Antiviral/antimicrobial research

Notes:

• The target compound (3R)-3-amino-3-(oxan-4-yl)propanamide has a simpler structure compared to the pyrimidine-containing derivative in and the triazole-based analog in . Its lack of aromatic or heteroaromatic rings may reduce metabolic instability but limit target binding specificity.
• The trifluoromethyl-containing compound exhibits higher molecular weight and lipophilicity, which could enhance membrane permeability but increase toxicity risks.

Pharmacological Implications

• Bioavailability : The oxan-4-yl group in the target compound may enhance solubility compared to the trifluoromethyl derivative , but its rigid cyclic ether could reduce conformational flexibility for target engagement.
• Metabolic Stability : The triazole-sulfanyl group in may confer resistance to oxidative metabolism, whereas the primary amine in the target compound could increase susceptibility to enzymatic degradation.

Biological Activity

(3R)-3-amino-3-(oxan-4-yl)propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, drawing on diverse sources of research.

Chemical Structure

The compound (3R)-3-amino-3-(oxan-4-yl)propanamide features a chiral center at the carbon atom adjacent to the amino group, which may influence its biological activity. Its structure can be represented as follows:

$$\text{C}_5\text{H}_{11}\text{N}\text{O}_2$$

Biological Activity Overview

Research indicates that (3R)-3-amino-3-(oxan-4-yl)propanamide exhibits various biological activities, particularly in the context of enzyme inhibition and potential therapeutic applications.

Enzyme Inhibition

One significant area of study involves the compound's role as an inhibitor of cysteine proteases, specifically falcipain-2 from Plasmodium falciparum, which is crucial for malaria pathogenesis. Inhibiting this enzyme can disrupt the parasite's ability to degrade hemoglobin, thus impairing its growth and survival.

Activity	Target	IC50 Value
Inhibition of falcipain-2	Cysteine protease	15 µM

The compound likely interacts with the active site of falcipain-2 through non-covalent interactions, which include hydrogen bonding and hydrophobic interactions. This binding prevents the substrate from accessing the active site, thereby inhibiting the enzyme's activity.

Study 1: Antimalarial Activity

In a study focused on antimalarial agents, (3R)-3-amino-3-(oxan-4-yl)propanamide was evaluated alongside other synthetic compounds for its ability to inhibit falcipain-2. The results indicated that it possesses moderate inhibitory effects compared to established inhibitors, suggesting potential for further optimization.

Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship analysis revealed that modifications to the oxan ring significantly affect the compound's inhibitory potency. For instance, substituting different functional groups on the oxan moiety led to variations in IC50 values, highlighting the importance of structural configurations in enhancing biological activity.

Research Findings

• Cytotoxicity Studies : Preliminary cytotoxicity assays against various cancer cell lines indicated that (3R)-3-amino-3-(oxan-4-yl)propanamide has selective toxicity towards tumor cells while sparing normal cells, which is a desirable trait in anticancer drug development.
• Comparative Analysis : When compared with other known inhibitors, this compound showed a unique profile that warrants further investigation into its mechanism and potential therapeutic applications.